3-(2-{4-[4-methyl-5-(piperidin-1-ylmethyl)-4H-1,2,4-triazol-3-yl]piperidin-1-yl}-2-oxoethyl)pyridine

• IUPAC Name: 1-[4-[4-methyl-5-(piperidin-1-ylmethyl)-1,2,4-triazol-3-yl]piperidin-1-yl]-2-pyridin-3-ylethanone
• InChI: InChI=1S/C21H30N6O/c1-25-19(16-26-10-3-2-4-11-26)23-24-21(25)18-7-12-27(13-8-18)20(28)14-17-6-5-9-22-15-17/h5-6,9,15,18H,2-4,7-8,10-14,16H2,1H3
• InChI Key: PMQJYVOYOWFVSS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1C2CCN(CC2)C(=O)CC3=CN=CC=C3)CN4CCCCC4
• Molecular Formula: C21H30N6O
• Molecular Weight: 382.5 g/mol

Description

The compound is a complex organic molecule with various functional groups, including triazoles and piperidine. This type of compound is often explored in the field of medicinal chemistry due to its potential pharmacological activities.

Synthesis Analysis

The synthesis of such compounds generally involves multiple steps, including ring formation and functional group manipulations. For instance, Shen Li (2012) describes the synthesis of a related compound, 2-Chloro-4-(piperidin-1-ylmethyl)pyridine, using successive chlorination and condensation processes with an overall yield of about 62% (Shen Li, 2012).

Molecular Structure Analysis

Studies like those by Karczmarzyk and Malinka (2004) provide insights into the molecular structures of similar compounds. Their work on 4,6-dimethylisothiazolo[5,4-b]pyridin-3(2H)-one and its derivatives offers valuable data on the crystal and molecular structure, which is critical in understanding the properties and reactivity of these compounds (Karczmarzyk & Malinka, 2004).

Chemical Reactions and Properties

The chemical properties, such as reactivity with various reagents and the formation of different derivatives, are crucial for understanding the potential applications of the compound. For example, the work of Zhang et al. (2019) on the synthesis of 3-(Piperidin-4-yl)-6,7-dihydro-5H-pyrrolo-[2,1-c][1,2,4]triazole includes a theoretical study of the hydrazone-hydrazine tautomerism, which is important for predicting the chemical behavior of these molecules (Q. Zhang et al., 2019).

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Piperidine derivatives are present in more than twenty classes of pharmaceuticals, suggesting a wide range of possible mechanisms of action.

Future Directions

Future research could focus on exploring the potential applications of this compound in the pharmaceutical industry, given the importance of piperidine derivatives in drug design. Additionally, the development of more efficient synthesis methods for such compounds could be a valuable area of study.